Cas no 133950-66-0 (3-indoxyl caprylate)

3-indoxyl caprylate Properties

Names and Identifiers

• 3-indoxyl caprylate
• 3-INDOXYL OCTANOATE
• caprylate d'indoxyle
• Y-CAPRYLATE
• 1H-indol-3-yloctanoate
• SCHEMBL1121806
• 1H-indol-3-yl octanoate
• 3-Indoxyl caprylate
• MFCD04972083
• 133950-66-0
• I-5690
• FD10326
• +Expand

• MDL： MFCD04972083
• InChIKey： AAJGQCIQSZVTAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H21NO2/c1-2-3-4-5-6-11-16(18)19-15-12-17-14-10-8-7-9-13(14)15/h7-10,12,17H,2-6,11H2,1H3
• SMILES： CCCCCCCC(=O)OC1=CNC2=CC=CC=C21

Computed Properties

• Exact Mass: 259.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 259.157228913g/mol
• Heavy Atom Count: 19
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• LogP: 4.43380
• PSA: 42.09000
• Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),